Cas no 1343651-06-8 (tert-butyl 2-(1-aminocyclopentyl)acetate)

• Product Name: tert-butyl 2-(1-aminocyclopentyl)acetate
• CAS No: 1343651-06-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD20386949
• CID: 4590788
• PubChem ID: 64701978
• Update Time: 2025-08-04

tert-butyl 2-(1-aminocyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-aminocyclopentyl)acetate

• MDL： MFCD20386949
• Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)8-11(12)6-4-5-7-11/h4-8,12H2,1-3H3
• InChI Key： YQWLBOHDDLMKJV-UHFFFAOYSA-N
• SMILES： C1(N)(CC(OC(C)(C)C)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-(1-aminocyclopentyl)acetate

tert-butyl 2-(1-aminocyclopentyl)acetate (CAS No. 1343651-06-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

tert-butyl 2-(1-aminocyclopentyl)acetate, identified by its Chemical Abstracts Service (CAS) number 1343651-06-8, is a compound of significant interest in the realms of chemical synthesis and pharmaceutical development. This molecule, featuring a tert-butyl group and a cyclopentylamine moiety, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The combination of these functional groups makes it a versatile building block for the creation of more complex pharmacophores, which are essential in drug discovery and development.

The tert-butyl group, a tertiary butyl moiety, is known for its steric hindrance properties, which can influence the reactivity and selectivity of chemical reactions involving this compound. This characteristic is particularly valuable in organic synthesis, where controlling reaction pathways is crucial for achieving desired products with high purity and yield. Additionally, the tert-butyl group can serve as a protecting group in multi-step syntheses, ensuring that reactive sites remain intact until the final stages of drug development.

The other prominent feature of tert-butyl 2-(1-aminocyclopentyl)acetate is the presence of a cyclopentylamine substituent. This nitrogen-containing heterocycle is widely recognized for its role in enhancing the bioavailability and binding affinity of various pharmacological agents. Cyclopentylamine derivatives have been explored in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The amine group in cyclopentylamine can form hydrogen bonds with biological targets, improving the overall efficacy of the drug molecule.

In recent years, there has been a growing interest in the synthesis and application of nitrogen-containing heterocycles due to their broad spectrum of biological activities. The cyclopentylamine moiety in tert-butyl 2-(1-aminocyclopentyl)acetate has been particularly studied for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of cyclopentylamine have shown promise in inhibiting enzymes involved in inflammation and pain pathways, making them attractive candidates for therapeutic intervention.

The acetate functional group in this compound also plays a significant role in its chemical behavior. Acetate esters are commonly used as intermediates in organic synthesis due to their stability and reactivity. The ester group can undergo various transformations, such as hydrolysis or transesterification, allowing for further functionalization of the molecule. This flexibility makes tert-butyl 2-(1-aminocyclopentyl)acetate a valuable asset in synthetic chemistry, particularly for constructing complex drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivities of molecules like tert-butyl 2-(1-aminocyclopentyl)acetate with greater accuracy. Molecular modeling techniques have been employed to explore potential interactions between this compound and biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, leading to more efficient drug discovery processes.

The pharmaceutical industry has also leveraged green chemistry principles to develop more sustainable synthetic routes for compounds like tert-butyl 2-(1-aminocyclopentyl)acetate. By employing catalytic methods and minimizing waste generation, researchers have been able to produce this compound with reduced environmental impact. Such approaches align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, tert-butyl 2-(1-aminocyclopentyl)acetate (CAS No. 1343651-06-8) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a key player in the advancement of medicinal chemistry.